Methyl valeraldehyde
Methyl valeraldehyde
2-Methylpentanal, also known as 2-formylpentane or fema 3413, belongs to the class of organic compounds known as organic oxides. These are organic compounds containing an oxide group. 2-Methylpentanal exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Methylpentanal has been primarily detected in saliva. Within the cell, 2-methylpentanal is primarily located in the cytoplasm.
2-Methylpentanal is a 2-methyl-branched fatty aldehyde.
Alpha-methylvaleraldehyde appears as a colorless liquid. Less dense than water. Used to make rubber and artificial flavorings.
2-Methylpentanal is a 2-methyl-branched fatty aldehyde.
Alpha-methylvaleraldehyde appears as a colorless liquid. Less dense than water. Used to make rubber and artificial flavorings.
Brand Name:
Vulcanchem
CAS No.:
123-15-9
VCID:
VC0094375
InChI:
InChI=1S/C6H12O/c1-3-4-6(2)5-7/h5-6H,3-4H2,1-2H3
SMILES:
CCCC(C)C=O
Molecular Formula:
C6H12O
Molecular Weight:
100.16 g/mol
Methyl valeraldehyde
CAS No.: 123-15-9
Main Products
VCID: VC0094375
Molecular Formula: C6H12O
Molecular Weight: 100.16 g/mol
| CAS No. | 123-15-9 |
|---|---|
| Product Name | Methyl valeraldehyde |
| Molecular Formula | C6H12O |
| Molecular Weight | 100.16 g/mol |
| IUPAC Name | 2-methylpentanal |
| Standard InChI | InChI=1S/C6H12O/c1-3-4-6(2)5-7/h5-6H,3-4H2,1-2H3 |
| Standard InChIKey | FTZILAQGHINQQR-UHFFFAOYSA-N |
| SMILES | CCCC(C)C=O |
| Canonical SMILES | CCCC(C)C=O |
| Boiling Point | 117.0 °C 117 °C |
| Colorform | COLORLESS LIQUID |
| Density | 0.8092 0.805-0.811 |
| Flash Point | 68 °F (NFPA, 2010) 68 °F (20 °C) (OPEN CUP) |
| Melting Point | FP: -100 °C |
| Physical Description | Alpha-methylvaleraldehyde appears as a colorless liquid. Less dense than water. Used to make rubber and artificial flavorings. colourless to pale yellow liquid |
| Description | 2-Methylpentanal, also known as 2-formylpentane or fema 3413, belongs to the class of organic compounds known as organic oxides. These are organic compounds containing an oxide group. 2-Methylpentanal exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Methylpentanal has been primarily detected in saliva. Within the cell, 2-methylpentanal is primarily located in the cytoplasm. 2-Methylpentanal is a 2-methyl-branched fatty aldehyde. Alpha-methylvaleraldehyde appears as a colorless liquid. Less dense than water. Used to make rubber and artificial flavorings. |
| Solubility | 0.04 M 4.2 mg/mL at 25 °C Sol in water, ether, acetone, slightly sol in carbon tetrachloride. Water solubility = 0.42% wt at 25 °C |
| PubChem Compound | 31245 |
| Last Modified | Nov 11 2021 |
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